Metalloselenonein

Specification

• CAS No.: 134646-22-3
• Molecular Formula: C75H117N28O37Se7
• Molecular Weight: 2555.7 g/mol
• Standard InChI: InChI=1S/C75H117N28O37Se7/c1-29(85-51(114)10-80-59(123)35(16-105)95-71(135)44(25-144)89-55(118)14-84-62(126)43(24-143)101-65(129)33(8-56(119)120)86-50(113)9-77)57(121)94-37(18-107)68(132)96-39(20-109)69(133)102-46(27-146)73(137)93-32(7-49(79)112)64(128)100-42(23-142)60(124)82-11-52(115)87-34(15-104)58(122)81-13-54(117)90-45(26-145)72(136)97-40(21-110)70(134)103-47(28-147)74(138)98-38(19-108)67(131)92-31(6-48(78)111)63(127)99-41(22-141)61(125)83-12-53(116)88-36(17-106)66(130)91-30(75(139)140)4-2-3-5-76/h29-47,104-110H,2-28,76-77H2,1H3,(H2,78,111)(H2,79,112)(H,80,123)(H,81,122)(H,82,124)(H,83,125)(H,84,126)(H,85,114)(H,86,113)(H,87,115)(H,88,116)(H,89,118)(H,90,117)(H,91,130)(H,92,131)(H,93,137)(H,94,121)(H,95,135)(H,96,132)(H,97,136)(H,98,138)(H,99,127)(H,100,128)(H,101,129)(H,102,133)(H,103,134)(H,119,120)(H,139,140)/t29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-/m0/s1
• Standard InChI Key: PGXLAKOBZFCXHX-QBEQLQFDSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CO)C(=O)N[C@@H](CO)C(=O)N[C@@H](C[Se])C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](C[Se])C(=O)NCC(=O)N[C@@H](CO)C(=O)NCC(=O)N[C@@H](C[Se])C(=O)N[C@@H](CO)C(=O)N[C@@H](C[Se])C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](C[Se])C(=O)NCC(=O)N[C@@H](CO)C(=O)N[C@@H](CCCCN)C(=O)O)NC(=O)CNC(=O)[C@H](CO)NC(=O)[C@H](C[Se])NC(=O)CNC(=O)[C@H](C[Se])NC(=O)[C@H](CC(=O)O)NC(=O)CN
• SMILES: CC(C(=O)NC(CO)C(=O)NC(CO)C(=O)NC(C[Se])C(=O)NC(CC(=O)N)C(=O)NC(C[Se])C(=O)NCC(=O)NC(CO)C(=O)NCC(=O)NC(C[Se])C(=O)NC(CO)C(=O)NC(C[Se])C(=O)NC(CO)C(=O)NC(CC(=O)N)C(=O)NC(C[Se])C(=O)NCC(=O)NC(CO)C(=O)NC(CCCCN)C(=O)O)NC(=O)CNC(=O)C(CO)NC(=O)C(C[Se])NC(=O)CNC(=O)C(C[Se])NC(=O)C(CC(=O)O)NC(=O)CN
• Canonical SMILES: CC(C(=O)NC(CO)C(=O)NC(CO)C(=O)NC(C[Se])C(=O)NC(CC(=O)N)C(=O)NC(C[Se])C(=O)NCC(=O)NC(CO)C(=O)NCC(=O)NC(C[Se])C(=O)NC(CO)C(=O)NC(C[Se])C(=O)NC(CO)C(=O)NC(CC(=O)N)C(=O)NC(C[Se])C(=O)NCC(=O)NC(CO)C(=O)NC(CCCCN)C(=O)O)NC(=O)CNC(=O)C(CO)NC(=O)C(C[Se])NC(=O)CNC(=O)C(C[Se])NC(=O)C(CC(=O)O)NC(=O)CN

Introduction

Structural Characteristics

Molecular Composition

Metalloselenonein possesses a complex molecular structure with the chemical formula C75H117N28O37Se7, indicating the presence of seven selenium atoms that replace the sulfur atoms in the original metallothionein structure. With a molecular weight of 2555.7 g/mol, this compound maintains the basic peptide framework of metallothionein while incorporating the selenocysteine modifications.

Synthesis and Characterization

Synthetic Approach

Metalloselenonein was successfully synthesized using an automated peptide synthesizer, highlighting the feasibility of creating selenium-substituted peptides despite the reactive nature of selenocysteine residues. The synthesis process involved the strategic incorporation of selenocysteine at all positions where cysteine would normally appear in the Neurospora crassa copper metallothionein sequence.

This achievement represents a significant advancement in peptide chemistry, as selenocysteine incorporation presents distinct challenges compared to standard amino acids due to its reactivity and potential for oxidation during the synthesis process. The successful production of metalloselenonein demonstrates the viability of creating selenium-enhanced peptides for specialized applications.

Metal Binding Properties

A defining characteristic of metalloselenonein is its ability to bind copper ions, specifically binding 3 moles of Cu(I) per mole of peptide. This binding capacity may differ from traditional metallothioneins depending on the specific metallothionein type being compared. The metal-binding mechanism involves coordination through selenolate groups formed by the deprotonated selenol moieties of selenocysteine residues.

The copper-binding property of metalloselenonein reflects the fundamental role of metallothioneins in metal ion homeostasis, though the selenium substitution potentially enhances the binding affinity and alters the redox properties of the metal-peptide complex compared to the sulfur-containing original.

Spectroscopic Properties

Absorption Characteristics

The copper-metalloselenonein complex exhibits distinctive spectroscopic properties that provide insights into its structural and functional characteristics. Specifically, the complex shows a broad absorption band spanning from 230 to 400 nm. This absorption profile differs from typical metal-thiolate clusters in metallothioneins and can be attributed to the unique electronic properties of copper-selenolate coordination.

Fluorescence Properties

In addition to its absorption characteristics, the copper-metalloselenonein complex demonstrates a fluorescence band centered at 395 nm. This fluorescence property is directly attributed to the copper-selenolate coordination and provides a useful marker for studying the formation and stability of the complex. The fluorescence characteristics could potentially be utilized for sensing applications or for tracking the binding of copper ions to the peptide.

Circular Dichroism Spectroscopy

Circular dichroism (CD) spectroscopy reveals important structural information about the copper-metalloselenonein complex. The CD spectrum shows a positive band around 245 nm, which researchers attribute to asymmetry in the metal coordination environment. This spectroscopic feature provides evidence for the specific three-dimensional arrangement of the selenolate groups around the copper ions, confirming the successful formation of a structurally defined metal-peptide complex.

Comparison with Traditional Metallothioneins

Structural Differences

While traditional metallothioneins contain cysteine residues that coordinate metal ions through thiolate groups, metalloselenonein replaces these with selenocysteine residues that coordinate through selenolate groups. This fundamental difference affects various properties including bond strength, coordination geometry, and redox potential, potentially resulting in enhanced metal binding and different chemical behavior.

The classification system proposed by Binz et al. divides the metallothionein superfamily into 15 families based on evolutionary correlations, including vertebrate MTs, mollusc MTs, crustacean MTs, prokaryotic MTs, and plant MTs. Metalloselenonein represents a synthetic addition to this diverse family, drawing inspiration from the Neurospora crassa copper metallothionein but introducing selenium as a key structural element.

Functional Implications

The substitution of selenium for sulfur in metalloselenonein likely impacts its functional capabilities compared to traditional metallothioneins. Metallothioneins are known to play roles in:

• Metal ion homeostasis and detoxification

• Protection against oxidative stress

• Neuroprotective effects in conditions like Alzheimer's and Parkinson's diseases

• Anti-inflammatory properties

• Anti-cancer activities in various cancer types

The enhanced reactivity of selenol groups compared to thiols suggests that metalloselenonein might demonstrate improved performance in some of these functions, particularly those related to redox activity and metal binding, though specific comparative studies exploring these potential advantages remain limited in the current literature.

Current Research Status and Future Directions

Limitations in Current Research

Despite the promising characteristics of metalloselenonein, research on this compound remains limited compared to the extensive studies on natural metallothioneins. The initial synthesis and characterization work established the fundamental properties of metalloselenonein, but comprehensive investigations into its biological activities, potential therapeutic applications, and detailed structural analyses are still needed.

Future Research Directions

Several promising avenues for future research on metalloselenonein include:

• Detailed structural analysis using advanced techniques such as X-ray crystallography or NMR spectroscopy to fully elucidate the three-dimensional structure and metal coordination environment

• Comparative studies examining the metal binding capabilities beyond copper, including zinc, cadmium, and other physiologically relevant metals

• Investigation of potential antioxidant properties given the known antioxidant functions of both metallothioneins and selenium-containing compounds

• Exploration of potential therapeutic applications in neurodegenerative disorders, inflammatory conditions, or cancer treatment

• Development of modified versions with optimized properties for specific applications